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Compound of Interest

Compound Name:
1,2-

Dichlorohexafluorocyclopentene

Cat. No.: B1213219 Get Quote

Essential Safety and Handling Guide for 1,2-
Dichlorohexafluorocyclopentene
This guide provides immediate and essential safety protocols for laboratory personnel handling

1,2-Dichlorohexafluorocyclopentene. It outlines the necessary personal protective

equipment (PPE), emergency procedures, and disposal plans to ensure a safe research

environment.

Chemical Identifier:

Name: 1,2-Dichlorohexafluorocyclopentene

CAS Number: 706-79-6

Molecular Formula: C₅Cl₂F₆

Hazard Summary
1,2-Dichlorohexafluorocyclopentene is a hazardous chemical that requires careful handling

to prevent exposure.[1][2] It is classified as toxic if swallowed or inhaled and can cause serious

skin and eye irritation.[1][2] Inhalation may also lead to respiratory irritation.[1][2]
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Hazard Classification Description

Acute Toxicity, Oral Toxic if swallowed.[1][2]

Acute Toxicity, Inhalation Toxic if inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical to minimize exposure risk. The following table

outlines the minimum required PPE for routine handling of 1,2-
Dichlorohexafluorocyclopentene.
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Body Part Required PPE Specification

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check manufacturer's

compatibility charts for

breakthrough times.

Body Protective clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

risk of splashing, chemical-

resistant coveralls are

required.[1]

Eyes/Face Eye and face protection

Safety glasses with side

shields are mandatory at a

minimum. A face shield should

be used in conjunction with

safety glasses when there is a

risk of splashing.[1]

Respiratory Respiratory protection

Handling should be done in a

well-ventilated area or a

chemical fume hood.[1] If

engineering controls are not

sufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

should be used. A dust mask

type N95 (US) may be suitable

for operations generating

aerosols.[2]

Operational and Disposal Plans
Handling Procedures:
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Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[3] All personnel must be trained on the hazards and proper handling procedures.

Engineering Controls: All work with 1,2-Dichlorohexafluorocyclopentene must be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before beginning work.

Dispensing: When transferring the chemical, use a funnel or other appropriate tools to avoid

spills.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Decontaminate the work area.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1]

Spill: In case of a small spill, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a suitable

container for disposal. For large spills, evacuate the area and contact emergency services.

Disposal Plan: All waste containing 1,2-Dichlorohexafluorocyclopentene must be treated as

hazardous waste.
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Containerization: Collect all waste, including contaminated PPE, in a designated, properly

labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "1,2-Dichlorohexafluorocyclopentene".

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

company, following all local, state, and federal regulations.[1] Do not dispose of it down the

drain or in the regular trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,2-Dichlorohexafluorocyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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